Cas no 122745-11-3 (3-(2-Naphthyl)-D-alanine hydrochloride)

• Product Name: 3-(2-Naphthyl)-D-alanine hydrochloride
• CAS No: 122745-11-3
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD03095596
• CID: 63627
• PubChem ID: 51358308
• Update Time: 2025-05-21

3-(2-Naphthyl)-D-alanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(naphthalen-2-yl)propanoic acid hydrochloride
• (R)-2-Naphthylalanine Hydrochloride Salt
• (R)-2-Amino-3-(2-naphthalenyl)propanoic acid hydrochloride
• 3-(2-NAPHTHYL)-D-ALANINE.HCL
• 3-(2-Naphthyl)-D-alanine HCl Salt
• 3-(2-Naphthyl)-D-alanine hydrochloride
• PubChem23306
• 3-(2-Naphthyl)-D-Alanine HCl
• AX8014663
• 985N096
• (R)-2-Amino-3-(naphthalen-2-yl)propanoic acid HCl
• 3-(2-Naphthyl)-D-alanine inverted exclamatio
• D78039
• AKOS015901633
• 122745-11-3
• inverted exclamation markR)-
• inverted exclamation mark-AMINO-, HYDROCHLORIDE (1:1), (
• MFCD03095596
• 2-Naphthalenepropanoic acid, alpha-amino-, hydrochloride (1:1), (alphaR)-
• 2-NAPHTHALENEPROPANOIC ACID,
• CS-0146974
• GS-2605
• (2R)-2-amino-3-naphthalen-2-ylpropanoic acid;hydrochloride
• (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid hydrochloride
• XEA74511
• AC-25552
• 3-(2-Naphthyl)-D-alanine hydrochloride (H-D-2Nal-OH.HCl)

• MDL： MFCD03095596
• Inchi： 1S/C13H13NO2.ClH/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9;/h1-7,12H,8,14H2,(H,15,16);1H/t12-;/m1./s1
• InChI Key： QXEYSNIVQNSZGX-UTONKHPSSA-N
• SMILES： Cl.OC([C@@H](CC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 251.071
• Monoisotopic Mass: 251.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 63.32000
• LogP: 3.29650
• Vapor Pressure: No data available

3-(2-Naphthyl)-D-alanine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(2-Naphthyl)-D-alanine hydrochloride

3-(2-Naphthyl)-D-alanine Hydrochloride (CAS No. 122745-11-3): A Comprehensive Overview

3-(2-Naphthyl)-D-alanine hydrochloride, also known by its CAS registry number 122745-11-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of D-alanine, a naturally occurring amino acid, modified with a naphthyl group at the β-position. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

The structure of 3-(2-Naphthyl)-D-alanine hydrochloride consists of a naphthalene ring attached to the β-carbon of the D-alanine residue. This substitution introduces unique electronic and steric properties, making it a valuable molecule for exploring stereochemical effects in biological systems. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

From a synthetic perspective, 3-(2-Naphthyl)-D-alanine hydrochloride can be prepared via various routes, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's physical properties, such as its melting point and solubility, have been extensively characterized, providing essential data for its application in diverse experimental setups.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 3-(2-Naphthyl)-D-alanine hydrochloride with biological targets. For instance, molecular docking simulations have revealed its potential to bind to specific protein pockets with high affinity, suggesting its role as a lead compound in drug design. Experimental validation through in vitro assays has further confirmed its bioactivity, particularly in modulating enzyme activity and cellular signaling pathways.

In terms of applications, 3-(2-Naphthyl)-D-alanine hydrochloride has found utility in peptide synthesis, where its stereochemistry plays a crucial role in determining the overall conformation and activity of the resulting peptides. Additionally, it serves as a valuable tool in studying chiral recognition processes in chemical biology. Its use in asymmetric catalysis has also been explored, showcasing its versatility as both a substrate and a catalyst in enantioselective reactions.

Looking ahead, the continued exploration of 3-(2-Naphthyl)-D-alanine hydrochloride is expected to yield further insights into its pharmacokinetic properties and therapeutic potential. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects, paving the way for its translation into clinical applications. As a testament to its significance, this compound has been featured in numerous peer-reviewed publications, underscoring its importance in advancing chemical science and medicinal research.

In summary, 3-(2-Naphthyl)-D-alanine hydrochloride (CAS No. 122745-11-3) stands as a pivotal molecule in contemporary chemistry and pharmacology. Its unique structure, versatile synthetic routes, and promising bioactivity position it as a key player in the development of novel therapeutic agents. As research progresses, this compound will undoubtedly continue to contribute significantly to our understanding of molecular interactions and drug design principles.